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Introduction

Chimeric Antigen Receptor (CAR)-T cell therapy is a groundbreaking immunotherapeutic
approach for the treatment of various malignancies. However, the potent activity of CAR-T cells
can lead to severe and life-threatening toxicities, such as Cytokine Release Syndrome (CRS)
and neurotoxicity.[1][2] To mitigate these risks, safety mechanisms are being integrated into
CAR-T cell design. One such safety switch is the inducible caspase-9 (iCasp9) system, which
can be activated by the small molecule dimerizer, Rimiducid (also known as AP1903).[3][4]

These application notes provide detailed protocols for the use of Rimiducid in both in vitro and
in vivo CAR-T cell experiments to induce apoptosis and control CAR-T cell activity.

Mechanism of Action

The iCasp9 safety switch consists of a modified human caspase-9 fused to a drug-binding
domain derived from human FK506-binding protein (FKBP). Rimiducid is a synthetic
homodimerizer that binds with high affinity to the FKBP domain. Upon administration,
Rimiducid cross-links and activates the iCasp9 molecules, initiating the caspase cascade and
leading to rapid, controlled apoptosis of the iCasp9-expressing CAR-T cells. This provides a
mechanism to eliminate the CAR-T cells in the event of severe toxicity.
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Quantitative Data Summary

The following tables summarize key quantitative data for the use of Rimiducid in CAR-T cell

experiments.

Table 1: In Vitro Dose-Response of Rimiducid
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Parameter Value Cell Type Reference
CAR-T cells
EC50 ~0.1 nM o
expressing iCasp9
) . CAR-T cells
Maximal Killing 3-10nM o
expressing iCasp9
CAR-T cells
IC50 ~0.2 nM o
expressing iCasp9
) ) iCasp9-transduced
Apoptosis Induction >90% at 10 nM
cells
Table 2: In Vivo Efficacy of Rimiducid
. CAR-T Cell Rimiducid
Animal Model Outcome Reference
Target Dose
>90% reduction
in circulating
Mouse CD19 0.4 mg/kg
CAR-T cells
within 24 hours
Elimination of
Mouse GD2 Not specified CaspaClDe-
enabled cells
Enhanced tumor
Mouse CD123 1 mg/kg
control
Expansion of
remaining CAR-T
Mouse HER2 5 mg/kg

cells after initial

treatment

Experimental Protocols
In Vitro Apoptosis Induction and Analysis
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This protocol describes how to induce apoptosis in iCasp9-CAR-T cells using Rimiducid and
analyze the results by flow cytometry.

Seed iCasp9-CAR-T cells' R ‘ Add varying concentrations B Stain with Annexin V Analyze by
@_{ in a 96-well plate of Rimiducid (0.01 - 100 nM) Incubate for 24-48 hours and 7-AAD Flow Cytometry

Monitor CAR-T cell persistence
(e.g., by flow cytometry or qPCR)

Implant tumor cells Infuse iCasp9-CAR-T cells . Administer Rimiducid
Mnto immunodeficient mice [ intravenously Monitor tumor growth (e.g., 0.4 mg/kg, i.v.)
Monitor for signs of toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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